Cas no 1261938-53-7 (5-[3-(Pyrrolidinylsulfonyl)phenyl]picolinic acid)

• Product Name: 5-[3-(Pyrrolidinylsulfonyl)phenyl]picolinic acid
• CAS No: 1261938-53-7
• MF: C₁₆H₁₆N₂O₄S
• MW: 332.374242782593
• MDL: MFCD18318724
• CID: 5158369
• Update Time: 2023-08-24

5-[3-(Pyrrolidinylsulfonyl)phenyl]picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-[3-(Pyrrolidinylsulfonyl)phenyl]picolinic acid

• MDL： MFCD18318724
• Inchi： 1S/C16H16N2O4S/c19-16(20)15-7-6-13(11-17-15)12-4-3-5-14(10-12)23(21,22)18-8-1-2-9-18/h3-7,10-11H,1-2,8-9H2,(H,19,20)
• InChI Key： KEWMUMLWWCDZQR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2C=NC(C(=O)O)=CC=2)C=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 332.083
• Monoisotopic Mass: 332.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines